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Compound of Interest

Compound Name: VU0155041 sodium

Cat. No.: B15618952 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
VU0155041 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 4 (mGluR4).[1][2] As a PAM, it does not activate the receptor directly but

enhances the receptor's response to the endogenous ligand, glutamate. The sodium salt of

VU0155041 offers the significant advantage of being water-soluble, making it well-suited for

use in aqueous environments such as cell culture media. This compound is a valuable tool for

investigating the role of mGluR4 in various physiological and pathological processes, including

its potential as a therapeutic target for Parkinson's disease.[1][2][3]

These application notes provide detailed protocols for the preparation and use of VU0155041
sodium salt in cell culture experiments, along with a summary of its key characteristics and

signaling pathways.
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Property Value Source

Compound Name VU0155041 Sodium Salt [4]

Chemical Name

cis-2-[[(3,5-

Dichlorophenyl)amino]carbonyl

]cyclohexanecarboxylic acid

sodium salt

[4]

CAS Number 1259372-69-4 [4][5]

Molecular Formula C₁₄H₁₄Cl₂NNaO₃ [4]

Molecular Weight 338.16 Da [4]

Purity >98% [4]

Mechanism of Action
Positive Allosteric Modulator

(PAM) of mGluR4
[1][6]

Solubility and Stock Solution Preparation
VU0155041 sodium salt's primary advantage is its solubility in aqueous solutions. For other

applications, the non-salt form can be dissolved in organic solvents.

Table 1: Solubility Data

Compound Form Solvent Solubility Source

VU0155041 Sodium

Salt
Water ≥ 25 mM [4]

VU0155041 (non-salt)

DMSO / PEG300 /

Tween-80 / Saline

(10:40:5:45)

≥ 2.5 mg/mL (7.91

mM)
[1]

VU0155041 (non-salt)
DMSO / SBE-β-CD in

Saline (10:90)

≥ 2.5 mg/mL (7.91

mM)
[1]

VU0155041 (non-salt) DMSO
Not specified, but

used for stock
[1][7]
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Protocol 1: Preparation of Aqueous Stock Solution
(Recommended for Cell Culture)
This protocol is recommended for preparing a high-concentration, sterile stock solution of

VU0155041 sodium salt for direct use in cell culture experiments.

Materials:

VU0155041 sodium salt powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile syringe filter (0.22 µm)

Procedure:

Weighing: Accurately weigh the desired amount of VU0155041 sodium salt powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of sterile water or PBS to achieve the desired

stock concentration (e.g., 25 mM).

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[1]

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes to prevent contamination

and degradation from repeated freeze-thaw cycles.[1]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months or longer).[1]

Biological Activity
VU0155041 is a potent PAM at both human and rat mGluR4 receptors. It potentiates the effect

of glutamate, causing a leftward shift in the glutamate concentration-response curve.[8]

Table 2: In Vitro Efficacy

Parameter Species Value Source

EC₅₀ Human mGluR4 798 nM [1][2]

EC₅₀ Rat mGluR4 693 nM [1][2]

Experimental Protocols
Protocol 2: General Application in Cell Culture
This protocol provides a general workflow for treating cultured cells with VU0155041 sodium
salt.

Materials:

Cultured cells expressing mGluR4 (e.g., SKNSH cells, primary neurons, or a transfected cell

line)

Complete cell culture medium

Sterile stock solution of VU0155041 sodium salt (from Protocol 1)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the specific cell type

and duration of the experiment. Allow cells to adhere and grow, typically for 24 hours.
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Preparation of Working Solution:

Thaw an aliquot of the VU0155041 sodium salt stock solution.

On the day of the experiment, prepare the final working concentrations by performing a

serial dilution of the stock solution directly into pre-warmed complete cell culture medium.

Example: To prepare a 10 µM working solution from a 10 mM stock, dilute the stock

1:1000 in culture medium.

Cell Treatment:

Remove the old medium from the cell culture wells.

Add the medium containing the desired final concentration of VU0155041 to the cells.

Include a vehicle control (medium with the same dilution of the solvent used for the stock,

e.g., water or PBS).

A typical concentration range to start with could be from 100 nM to 30 µM.

Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 48 hours),

depending on the specific assay and biological question. A 30-minute incubation has been

used in functional studies.

Downstream Analysis: Following incubation, proceed with the relevant downstream assay to

measure the effects of VU0155041 (e.g., cAMP assay, Western blot, immunocytochemistry,

or electrophysiology).

Signaling Pathway and Mechanism of Action
VU0155041 acts as a positive allosteric modulator at the mGluR4 receptor, which is a Group III

metabotropic glutamate receptor. These receptors are G-protein coupled receptors (GPCRs)

that typically couple to Gαi/o proteins. Activation of the Gαi/o subunit leads to the inhibition of

adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).

This signaling cascade can modulate various cellular functions, including the presynaptic

inhibition of neurotransmitter release, such as glutamate and GABA.[9][10]
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Caption: Signaling pathway of VU0155041 at the mGluR4 receptor.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for an in vitro experiment using VU0155041.
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Caption: General experimental workflow for cell-based assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15618952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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